Cas no 2381620-19-3 (4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole)

4,5-Dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole is a fluorinated heterocyclic compound featuring a dichloroimidazole core linked to a fluorinated oxolane moiety. Its stereospecific (3R,4S) configuration ensures precise molecular interactions, making it valuable in medicinal chemistry and agrochemical research. The presence of fluorine enhances metabolic stability and bioavailability, while the dichloroimidazole group contributes to electrophilic reactivity, facilitating selective modifications. This compound is particularly useful as an intermediate in synthesizing biologically active molecules, including potential enzyme inhibitors or antimicrobial agents. Its well-defined structure and functional groups allow for controlled derivatization, supporting applications in drug discovery and material science. High purity and stability under standard conditions further underscore its utility in advanced synthetic workflows.
4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole structure
2381620-19-3 structure
Product Name:4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole
CAS No:2381620-19-3
MF:C7H7Cl2FN2O
MW:225.047683000565
CID:5928767
PubChem ID:126847906
Update Time:2025-05-27

4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole
    • 2381620-19-3
    • F1912-2935
    • AKOS040801784
    • 4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
    • Inchi: 1S/C7H7Cl2FN2O/c8-6-7(9)12(3-11-6)5-2-13-1-4(5)10/h3-5H,1-2H2/t4-,5-/m1/s1
    • InChI Key: NTKXODXYHXZDLN-RFZPGFLSSA-N
    • SMILES: ClC1=C(N=CN1[C@@H]1COC[C@H]1F)Cl

Computed Properties

  • Exact Mass: 223.9919464g/mol
  • Monoisotopic Mass: 223.9919464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 27Ų

4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1912-2935-0.25g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
0.25g
$302.0 2023-09-06
Life Chemicals
F1912-2935-0.5g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
0.5g
$318.0 2023-09-06
Life Chemicals
F1912-2935-1g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
1g
$335.0 2023-09-06
Life Chemicals
F1912-2935-2.5g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
2.5g
$670.0 2023-09-06
Life Chemicals
F1912-2935-5g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
5g
$1005.0 2023-09-06
Life Chemicals
F1912-2935-10g
4,5-dichloro-1-[(3R,4S)-4-fluorooxolan-3-yl]-1H-imidazole
2381620-19-3 95%+
10g
$1407.0 2023-09-06

Additional information on 4,5-dichloro-1-(3R,4S)-4-fluorooxolan-3-yl-1H-imidazole

Recent Advances in the Study of 4,5-Dichloro-1-((3R,4S)-4-Fluorooxolan-3-yl)-1H-imidazole (CAS: 2381620-19-3)

The compound 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole (CAS: 2381620-19-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole core and fluorinated oxolane moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development, particularly in the areas of antiviral and anticancer therapies.

One of the key breakthroughs in the synthesis of 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole involves the use of stereoselective fluorination techniques to achieve the desired (3R,4S) configuration. Researchers have optimized the reaction conditions to improve yield and purity, making the compound more accessible for further biological evaluation. The fluorinated oxolane ring has been identified as a critical structural feature that enhances the compound's metabolic stability and bioavailability, addressing common challenges in drug development.

In terms of biological activity, recent in vitro studies have revealed that 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole exhibits potent inhibitory effects against specific viral proteases, suggesting its potential as an antiviral agent. Additionally, preliminary data indicate that the compound may interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. These findings have spurred further investigations into its mechanism of action and potential synergies with existing therapeutics.

Despite these promising results, challenges remain in translating the compound's activity into clinical applications. Current research is focused on addressing issues related to toxicity, pharmacokinetics, and formulation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this compound and its derivatives. The ongoing studies aim to establish a robust preclinical profile, paving the way for future clinical trials.

In conclusion, 4,5-dichloro-1-((3R,4S)-4-fluorooxolan-3-yl)-1H-imidazole represents a compelling candidate for further exploration in drug discovery. Its unique structural features and demonstrated biological activities highlight its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and bringing it closer to clinical application.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd